Cas no 50257-98-2 (2-(hexa-2,4-diyn-1-ylidene)-1,6-dioxaspiro4.4non-3-ene)

• Product Name: 2-(hexa-2,4-diyn-1-ylidene)-1,6-dioxaspiro4.4non-3-ene
• CAS No: 50257-98-2
• Molecular Formula: C₁₃H₁₂O₂
• Molecular Weight: 200.23318
• CID: 365475
• PubChem ID: 5352496

2-(hexa-2,4-diyn-1-ylidene)-1,6-dioxaspiro4.4non-3-ene Properties

Names and Identifiers

• 1,6-Dioxaspiro[4.4]non-3-ene, 2-(2,4-hexadiynylidene)-, (E)-
• (2E)-2-hexa-2,4-diynylidene-1,6-dioxaspiro[4.4]non-3-ene
• 2-(hexa-2,4-diyn-1-ylidene)-1,6-dioxaspiro4.4non-3-ene
• SCHEMBL3660561
• (E)-2-(2,4-Hexadiynylidene)-1,6-dioxaspiro[4.4]non-3-ene
• TRANS-EN-YN-DICYCLOETHER (CONSTITUENT OF CHAMOMILE) [DSC]
• EN300-10011193
• 1,6-Dioxaspiro[4.4]non-3-ene, 2-(2,4-hexadiynylidene)-, (2E)-
• (E)-Tonghaosu
• 2G35N7UJFC
• TRANS-EN-YN-DICYCLOETHER (CONSTITUENT OF CHAMOMILE)
• trans-Enyne-dicycloether
• 1,6-Dioxaspiro[4.4]non-3-ene, 2-(2,4-hexadiyn-1-ylidene)-, (2E)-
• Q27254693
• (7E)-4-Deoxy-2,3-dihydromycosinol
• 2-(2',4'-hexadiynylidene)-1,6-dioxaspiro[4,4]-non-3-ene
• 1,6-Dioxaspiro(4.4)non-3-ene, 2-(2,4-hexadiyn-1-ylidene)-, (2E)-
• (E)-2-(Hexa-2,4-diynylidene)-1,6-dioxaspiro[4.4]non-3-ene
• (Z)-En-yn-dicycloether
• UNII-2G35N7UJFC
• En-yn-dicycloether
• 50257-98-2
• Tonghaosu, (E)-
• trans-2-(Hexa-2,4-diyn-1-ylidene)-1,6-dioxaspiro[4.4]non-3-en
• (E)-En-yn-dicycloether
• trans-En-yn-dicycloether
• WTRXKCNFPMTAJV-KPKJPENVSA-N
• 2-(hexa-2,4-diyn-1-ylidene)-1,6-dioxaspiro[4.4]non-3-ene
• (2E)-2-(2,4-HEXADIYNYLIDENE)-1,6-DIOXASPIRO(4,4)NON-3-ENE
• tonghaosu

• InChIKey： WTRXKCNFPMTAJV-KPKJPENVSA-N
• Inchi： InChI=1S/C13H12O2/c1-2-3-4-5-7-12-8-10-13(15-12)9-6-11-14-13/h7-8,10H,6,9,11H2,1H3/b12-7+
• SMILES： CC#CC#CC=C1C=CC2(O1)CCCO2

Computed Properties

• Exact Mass: 200.08376
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 200.083729621g/mol
• Heavy Atom Count: 15
• Complexity: 444
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketals